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Compound of Interest

Compound Name: 3-Methylcyclobutanol

Cat. No.: B1603523

In-Depth Technical Guide to 3-
Methylcyclobutanol

CAS Number: 20939-64-4
This technical guide provides a comprehensive overview of 3-methylcyclobutanol, focusing

on its chemical identity, safety data, and handling protocols. The information is intended for
researchers, scientists, and professionals in drug development and other scientific fields.

Chemical and Physical Properties

3-Methylcyclobutanol is a colorless liquid with the chemical formula CsH100.[1][2] It is also
known by its IUPAC name, 3-methylcyclobutan-1-ol.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1603523?utm_src=pdf-interest
https://www.benchchem.com/product/b1603523?utm_src=pdf-body
https://www.benchchem.com/product/b1603523?utm_src=pdf-body
https://www.achemblock.com/p44316-3-methylcyclobutanol.html
https://www.bldpharm.com/products/20939-64-4.html
https://www.achemblock.com/p44316-3-methylcyclobutanol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 20939-64-4 [1]

Molecular Formula CsH100 [1][2]

Molecular Weight 86.13 g/mol [2]

Appearance Colorless liquid [1]

Boiling Point 133-134 °C

Density 0.979+0.06 g/cm3 (Predicted)

Storage Temperature Room Temperature; Sealed in (2]
dry, 2-8°C

Safety Data Sheet Summary

A complete Safety Data Sheet (SDS) for 3-methylcyclobutanol (CAS 20939-64-4) is not
readily available in public databases. The following information is compiled from aggregated
sources and SDS for structurally similar compounds. It should be used for guidance only, and a
substance-specific risk assessment should always be conducted before handling.

GHS Hazard Identification
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Pictogram Signal Word Hazard Class Hazard Statement
) Flammable liquids H226: Flammable
Warning o
(Category 3) liquid and vapor[3]
Skin _
) o H315: Causes skin
Warning corrosion/irritation o
irritation[3]
(Category 2)
Serious eye ]
) o H319: Causes serious
Warning damage/eye irritation o
eye irritation[3]
(Category 2A)

Specific target organ

toxicity, single
. ) H335: May cause
Warning exposure; Respiratory ) o
o respiratory irritation[3]
tract irritation

(Category 3)

Precautionary Statements
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Type

Statement

Prevention

P210: Keep away from heat, hot surfaces,
sparks, open flames and other ignition sources.
No smoking.[4] P261: Avoid breathing mist,
vapours or spray.[4] P264: Wash hands and
face thoroughly after handling. P271: Use only
outdoors or in a well-ventilated area.[4] P280:
Wear protective gloves/protective clothing/eye

protection/face protection.[4]

Response

P302+P352: IF ON SKIN: Wash with plenty of
water. P304+P340: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing. P305+P351+P338: IF IN EYES:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[5] P312: Call a POISON
CENTER or doctor if you feel unwell.
P332+P313: If skin irritation occurs: Get medical
advice/attention. P337+P313: If eye irritation
persists: Get medical advice/attention.
P370+P378: In case of fire: Use dry chemical,
COg2, water spray or alcohol-resistant foam to

extinguish.

Storage

P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[4] P403+P235:
Store in a well-ventilated place. Keep cool.[4]
P405: Store locked up.[4]

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.[4]

Experimental Protocols

Detailed experimental protocols involving 3-methylcyclobutanol are not available in the

provided search results. However, based on its identified hazards, the following general
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laboratory procedures are recommended.

Handling Protocol

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation of vapors. Use explosion-proof electrical and lighting equipment.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an organic vapor cartridge.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visualizations
Chemical Structure of 3-Methylcyclobutanol
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Cleanup & Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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